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Compound of Interest

Compound Name: AV123

Cat. No.: B12411749 Get Quote

Technical Support Center: AV123
This technical support guide provides troubleshooting advice and answers to frequently asked

questions regarding solubility issues with AV123 in DMSO. It is intended for researchers,

scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)
Q1: What is AV123 and what is its primary mechanism of action?

AV123 is a non-cytotoxic inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1).[1] It has an

IC50 of 12.12 µM.[1] AV123 is used in research to inhibit TNF-α induced necroptotic cell death,

with an EC50 of 1.7 μM, but it does not prevent apoptotic cell death.[1] Its applications are

primarily in studying chronic necrotic conditions, such as ischemia-reperfusion injury,

inflammatory diseases, and neurodegenerative diseases.[1]

Q2: At what concentration should AV123 be soluble in DMSO?

Commercial suppliers offer AV123 as a 10 mM solution in DMSO, indicating that it is soluble at

this concentration.[1] However, solubility can be affected by various factors including the purity

of the DMSO and the solid form of the compound.

Q3: My AV123 is not dissolving in DMSO. What are the initial troubleshooting steps?
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If you are encountering solubility issues with AV123 in DMSO, it is important to systematically

assess several factors.[2]

Verify Compound and Solvent Quality: Ensure that you are using high-purity, anhydrous

DMSO, as it is highly hygroscopic and absorbed water can significantly reduce solubility.[2] It

is recommended to use a fresh, unopened bottle of anhydrous DMSO.[2] Also, verify the

purity of your AV123 compound.[2]

Use Physical Dissolution Aids: Gentle warming of the solution to 37°C in a water bath or

using a sonicator can help facilitate dissolution.[2]

Vortexing: Ensure thorough mixing by vortexing the solution vigorously.[2]

Q4: I've tried the initial steps, but my AV123 still won't dissolve. What's next?

If the initial troubleshooting steps are unsuccessful, consider the following:

Prepare a More Dilute Solution: The concentration you are trying to achieve may be above

the solubility limit of AV123 in DMSO under your specific conditions.[2] Try preparing a more

dilute stock solution, for instance, 5 mM or 1 mM.[2]

Consider Alternative Solvents: If your experimental protocol allows, you could explore other

solvents such as ethanol, methanol, or dimethylformamide (DMF).[2][3] However, always

check the compatibility of these solvents with your downstream applications, such as cell

cultures.[2]

Q5: AV123 dissolves in DMSO, but it precipitates when I add it to my aqueous buffer or cell

culture medium. How can I solve this?

This is a common issue known as "salting out" or precipitation upon a rapid change in solvent

polarity.[2] To prevent this:

Perform Serial Dilutions in DMSO: Before the final dilution into your aqueous medium,

perform serial dilutions of your concentrated DMSO stock solution in DMSO to get to a lower

concentration.[2][4] This gradual reduction in the compound's concentration in DMSO can

help maintain its solubility when introduced to the aqueous environment.[2]
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Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your

aqueous medium is sufficient to keep AV123 in solution, while remaining non-toxic to your

cells.[2] For most cell lines, a final DMSO concentration of 0.1% to 0.5% is well-tolerated.[2]

[5] It is crucial to include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.[5]

Troubleshooting Guide
The following table summarizes common problems and recommended solutions for AV123
solubility issues.
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Problem Possible Cause
Recommended
Solution

Successful
Outcome

Visible solid particles

or cloudiness in the

DMSO solution.

The intended

concentration exceeds

the solubility limit.

Prepare a more dilute

stock solution (e.g., 5

mM or 1 mM).[2]

The compound

dissolves completely

at a lower

concentration.[2]

Insufficient mixing.

Vortex the vial

vigorously for 1-2

minutes.[2]

The compound fully

dissolves, resulting in

a clear solution.[2]

Low temperature.

Gently warm the

solution in a 37°C

water bath for 5-10

minutes.[2]

Increased kinetic

energy helps

overcome the lattice

energy of the solid,

leading to dissolution.

[2]

Poor quality or

hydrated DMSO.

Use a fresh,

unopened bottle of

anhydrous, high-purity

DMSO.[2]

The compound

dissolves in the fresh,

water-free DMSO.[2]

Insufficient sonication.

Place the vial in a

water bath sonicator

for 10-15 minutes.[2]

The compound fully

dissolves, resulting in

a clear solution.[2]

Compound

precipitates upon

addition to aqueous

media.

Rapid change in

solvent polarity.

Perform serial

dilutions of the DMSO

stock in DMSO to a

lower concentration

before the final

dilution into the

aqueous buffer.[2][4]

Gradual dilution

minimizes the "salting

out" effect, keeping

the compound in

solution.[2]
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Final DMSO

concentration is too

low.

Ensure the final

DMSO concentration

in the aqueous

medium is sufficient to

maintain solubility,

while remaining non-

toxic to cells (typically

≤ 0.5%).[5]

The compound

remains dissolved at

an optimized final

DMSO concentration.

[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of AV123
in DMSO

Preparation: Bring the vial of AV123 powder and a fresh bottle of anhydrous, high-purity

DMSO to room temperature.[2]

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial

to achieve a 10 mM concentration.

Initial Mixing: Tightly cap the vial and vortex it vigorously for 1-2 minutes.[2]

Sonication (if necessary): If the compound is not fully dissolved, place the vial in a water bath

sonicator for 10-15 minutes.[2]

Gentle Heating (if necessary): If sonication is not sufficient, place the vial in a 37°C water

bath for 5-10 minutes, with intermittent vortexing.[2]

Visual Inspection: Visually inspect the solution against a light source to ensure it is clear and

free of any visible particles.[2]

Storage: Store the stock solution at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[5] It

is recommended to aliquot the stock solution into smaller, single-use volumes.
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Troubleshooting Workflow for AV123 Solubility

Start: AV123 powder and
anhydrous DMSO

Prepare desired concentration
(e.g., 10 mM)

Is the solution clear?

Solution is ready for use
or storage at -20°C/-80°C

Yes

Troubleshooting Steps

No

Vortex vigorously
(1-2 mins)

Sonicate
(10-15 mins)

Warm to 37°C
(5-10 mins)

Is the solution clear now?

Yes

Prepare a more dilute solution
(e.g., 1 mM or 5 mM)

No

Consider alternative solvents
(e.g., DMF, Ethanol)

Click to download full resolution via product page

Caption: A flowchart for troubleshooting AV123 solubility in DMSO.
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AV123 Mechanism of Action in Necroptosis Pathway
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Caption: The signaling pathway of necroptosis and the inhibitory action of AV123.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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